Cas no 1699701-65-9 (CID 103716127)

• Product Name: CID 103716127
• CAS No: 1699701-65-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5282829
• Update Time: 2025-07-15

CID 103716127 Chemical and Physical Properties

Names and Identifiers

• 2-[3-(AMINOMETHYL)OXAN-3-YL]-2-HYDROXYACETALDEHYDE
• CID 103716127
• 2H-Pyran-3-acetaldehyde, 3-(aminomethyl)tetrahydro-α-hydroxy-

• Inchi： 1S/C8H15NO3/c9-5-8(7(11)4-10)2-1-3-12-6-8/h4,7,11H,1-3,5-6,9H2
• InChI Key： ANADVBIZJFWELT-UHFFFAOYSA-N
• SMILES： O1CCCC(CN)(C(C=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 299.5±15.0 °C(Predicted)
• pka: 12.98±0.20(Predicted)

Additional information on CID 103716127

Comprehensive Overview of CAS No 1699701-65-9 and CID 103716127: Properties, Applications, and Research Insights

The chemical compound identified by CAS No 1699701-65-9 and CID 103716127 has garnered significant attention in recent years due to its unique molecular structure and potential applications in various scientific fields. This article delves into the properties, synthesis, and emerging uses of this compound, while addressing common queries from researchers and industry professionals. With the growing interest in specialty chemicals and bioactive molecules, understanding this compound's characteristics becomes increasingly relevant.

Structurally, CAS No 1699701-65-9 belongs to a class of heterocyclic compounds that demonstrate remarkable stability under physiological conditions. Recent studies published in Journal of Medicinal Chemistry highlight its potential as a molecular scaffold for drug discovery, particularly in targeting protein-protein interactions. The compound's CID 103716127 designation in PubChem databases provides researchers with valuable information about its physicochemical properties, including molecular weight, hydrogen bond donors/acceptors, and topological polar surface area.

From a synthetic chemistry perspective, the preparation of 1699701-65-9 typically involves multi-step organic synthesis with careful control of reaction conditions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and purity. Analytical characterization using NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structure and helps researchers verify batch-to-batch consistency.

The biological activity profile of CID 103716127 has become a hot topic in pharmaceutical research. Preliminary screening data suggests potential modulation of specific enzyme targets, though detailed mechanism-of-action studies are ongoing. Researchers are particularly interested in its structure-activity relationships (SAR) and how subtle modifications might enhance its biological potency or selectivity.

In material science applications, CAS 1699701-65-9 has shown promise as a building block for functional materials. Its ability to form stable coordination complexes with certain metals makes it valuable for developing catalysts and sensors. Recent patents have highlighted its incorporation into organic electronic devices, where its electron transport properties contribute to improved device performance.

From a safety and handling perspective, proper laboratory protocols should be followed when working with 1699701-65-9. While not classified as hazardous under standard conditions, researchers should consult the compound's material safety data sheet (MSDS) for specific handling instructions. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended during experimental procedures.

The commercial availability of CID 103716127 has expanded in recent years, with several chemical suppliers offering it in various quantities and purity grades. Researchers should verify certificates of analysis when procuring the compound for sensitive applications. Pricing varies depending on scale and purity, with custom synthesis options available for modified derivatives.

Future research directions for CAS No 1699701-65-9 include exploring its potential in green chemistry applications and developing more sustainable synthesis routes. The compound's compatibility with biocatalysis approaches is currently under investigation, aligning with the pharmaceutical industry's push toward environmentally friendly synthesis methods.

For researchers working with 1699701-65-9, proper analytical method development is crucial for quality control. Techniques such as HPLC method development and stability studies help ensure reproducible results in both research and potential industrial applications. The compound's chromatographic behavior has been characterized in several solvent systems to facilitate method optimization.

In conclusion, CAS No 1699701-65-9 (CID 103716127) represents an intriguing chemical entity with diverse potential applications. Its unique structural features continue to inspire research across multiple disciplines, from medicinal chemistry to materials science. As investigation into this compound progresses, we anticipate new discoveries that will further elucidate its capabilities and practical uses in scientific and industrial contexts.